Cas no 1332371-21-7 (N-p-Coumaroyltyrosine Methyl Ester)

N-p-Coumaroyltyrosine Methyl Ester is a bioactive phenolic compound derived from the esterification of N-p-coumaroyltyrosine. It exhibits notable antioxidant and anti-inflammatory properties, making it valuable in biochemical and pharmacological research. The compound's structure, featuring a coumaroyl moiety linked to a tyrosine methyl ester, enhances its stability and bioavailability. Its ability to modulate oxidative stress and inflammatory pathways has drawn interest in studies related to neurodegenerative diseases and metabolic disorders. Additionally, its well-defined synthetic pathway allows for high purity and reproducibility, supporting its use in mechanistic investigations and potential therapeutic applications.

N-p-Coumaroyltyrosine Methyl Ester structure

1332371-21-7 structure

Product Name:N-p-Coumaroyltyrosine Methyl Ester

CAS No:1332371-21-7

MF:C₁₉H₁₉NO₅

MW:341.357865571976

CID:2040420

PubChem ID:53343162

Update Time:2025-05-23

N-p-Coumaroyltyrosine Methyl Ester Chemical and Physical Properties

Names and Identifiers

- N-[4'-hydroxy-(E)-cinnamoyl]-L-tyrosine methyl ester
- CHEMBL2234989
- methyl (2S)-3-(4-hydroxyphenyl)-2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]propanoate
- N-p-Coumaroyltyrosine Methyl Ester
- CHEBI:202563
- 1332371-21-7
- N-(4'-hydroxy-(E)-cinnamoyl)-L-tyrosine methyl ester
- (2E)-3-(4-Hydroxyphenyl)-N-((2S)-3-(4-hydroxyphenyl)-1-methoxy-1-oxopropan-2-yl)prop-2-enimidate
- (2E)-3-(4-Hydroxyphenyl)-N-[(2S)-3-(4-hydroxyphenyl)-1-methoxy-1-oxopropan-2-yl]prop-2-enimidate
- methyl (2S)-3-(4-hydroxyphenyl)-2-(((E)-3-(4-hydroxyphenyl)prop-2-enoyl)amino)propanoate
- Inchi： 1S/C19H19NO5/c1-25-19(24)17(12-14-4-9-16(22)10-5-14)20-18(23)11-6-13-2-7-15(21)8-3-13/h2-11,17,21-22H,12H2,1H3,(H,20,23)/b11-6+/t17-/m0/s1
- InChI Key： GHGQUMXNRYULMG-CEUCYRDJSA-N
- SMILES： O(C)C([C@H](CC1C=CC(=CC=1)O)NC(/C=C/C1C=CC(=CC=1)O)=O)=O

Computed Properties

Exact Mass: 341.12632271g/mol
Monoisotopic Mass: 341.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 95.9Å²

N-p-Coumaroyltyrosine Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C899970-25mg	N-p-Coumaroyltyrosine Methyl Ester	1332371-21-7	25mg	$173.00	2023-05-18
TRC	C899970-50mg	N-p-Coumaroyltyrosine Methyl Ester	1332371-21-7	50mg	$316.00	2023-05-18
TRC	C899970-100mg	N-p-Coumaroyltyrosine Methyl Ester	1332371-21-7	100mg	$592.00	2023-05-18
TRC	C899970-250mg	N-p-Coumaroyltyrosine Methyl Ester	1332371-21-7	250mg	$ 800.00	2023-09-08

N-p-Coumaroyltyrosine Methyl Ester Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives

Additional information on N-p-Coumaroyltyrosine Methyl Ester

Exploring N-p-Coumaroyltyrosine Methyl Ester (CAS No. 1332371-21-7): A Comprehensive Guide to Its Properties and Applications

In the realm of bioactive compounds, N-p-Coumaroyltyrosine Methyl Ester (CAS No. 1332371-21-7) has garnered significant attention for its unique structural features and potential applications. This ester derivative, formed by the conjugation of p-coumaric acid and tyrosine methyl ester, exhibits intriguing biochemical properties that make it a subject of interest in pharmaceutical, cosmetic, and nutraceutical research. Its molecular architecture, characterized by a phenolic core and an ester linkage, contributes to its antioxidant and anti-inflammatory activities, aligning with current trends in natural product utilization.

The growing demand for plant-derived compounds and natural antioxidants has propelled research into N-p-Coumaroyltyrosine Methyl Ester. Consumers and researchers alike are increasingly searching for terms like "natural anti-aging agents" and "tyrosine derivatives in skincare," reflecting a shift toward sustainable and health-conscious solutions. This compound's ability to scavenge free radicals and modulate cellular pathways positions it as a promising candidate for cosmeceutical formulations, particularly in serums and creams targeting oxidative stress.

From a chemical perspective, the CAS No. 1332371-21-7 identifier ensures precise identification of N-p-Coumaroyltyrosine Methyl Ester in regulatory and commercial contexts. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a critical factor for applications in nutraceutical encapsulation or drug delivery systems. Recent studies highlight its compatibility with lipid-based carriers, addressing frequent queries about "bioavailability enhancement of phenolic esters."

The compound's role in metabolic engineering also resonates with contemporary discussions on sustainable biosynthesis. With searches rising for "green chemistry approaches to ester production," researchers are exploring microbial platforms to synthesize N-p-Coumaroyltyrosine Methyl Ester efficiently. This aligns with global initiatives to reduce reliance on synthetic methods, answering frequent questions about "eco-friendly compound alternatives."

In conclusion, N-p-Coumaroyltyrosine Methyl Ester (CAS No. 1332371-21-7) represents a multifaceted compound bridging gaps between traditional knowledge and modern applications. Its relevance to trending topics like skin health, natural preservatives, and biobased materials ensures its continued prominence in scientific and industrial discourse.